Cas no 2171952-34-2 (3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid)

• Product Name: 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• CAS No: 2171952-34-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6395024
• PubChem ID: 165808353
• Update Time: 2025-11-01

3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• EN300-1490488
• 3-{N-ethyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
• 2171952-34-2

• Inchi： 1S/C26H32N2O5/c1-3-18(15-24(29)28(4-2)14-13-25(30)31)16-27-26(32)33-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,3-4,13-17H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： HPCUVTQRLOCQHL-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)CC(N(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid

Compound CAS No 2171952-34-2: A Comprehensive Overview

The compound with CAS No 2171952-34-2, known as 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid, is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique chemical structure and versatile functional groups, which make it suitable for a wide range of applications, particularly in the realms of pharmacology, materials science, and biotechnology.

The chemical structure of this compound is characterized by a propanoic acid backbone, which is substituted with an N-ethyl group and a methoxycarbonyl group derived from fluorene. The fluorene moiety, specifically the (9H-fluoren-9-yl) group, plays a crucial role in enhancing the compound's stability and reactivity. This structure allows for various functionalization possibilities, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug delivery systems. The methoxycarbonyl group has been shown to improve the bioavailability of drugs by enhancing their solubility and permeability across biological membranes. Additionally, the N-ethyl group contributes to the compound's lipophilicity, which is essential for targeting specific cellular pathways in therapeutic applications.

In the field of materials science, this compound has been utilized as a precursor for the synthesis of advanced polymers and coatings. Its ability to form stable amide bonds makes it ideal for creating high-performance materials with tailored mechanical and thermal properties. Researchers have also explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH levels.

The synthesis of 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid involves a multi-step process that typically begins with the preparation of the fluorene derivative. This is followed by nucleophilic substitution reactions to introduce the necessary functional groups. Recent advancements in catalytic methods have significantly improved the yield and purity of this synthesis pathway, making it more accessible for large-scale production.

One of the most promising areas of research involving this compound is its application in biotechnology, particularly in protein engineering and peptide synthesis. The methoxycarbonyl group serves as an excellent protecting group during peptide synthesis, ensuring precise control over the formation of peptide bonds. This has led to its widespread use in the production of custom peptides for research and therapeutic purposes.

Moreover, studies have demonstrated that this compound exhibits antimicrobial properties, making it a potential candidate for developing novel antibiotics. Its ability to disrupt bacterial cell membranes without causing significant toxicity to human cells has positioned it as a promising lead compound in antimicrobial drug discovery.

In conclusion, 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No 2171952-34-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis, drug delivery, materials science, and biotechnology. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.